Cas no 162578-86-1 (Chloro-bis(2-methylpropyl)-octadecylsilane)

• Product Name: Chloro-bis(2-methylpropyl)-octadecylsilane
• CAS No: 162578-86-1
• MF: C₂₆H₅₅ClSi
• MW: 431.253408670425
• MDL: MFCD00191911
• CID: 110010
• PubChem ID: 24865267
• Update Time: 2025-05-19

Chloro-bis(2-methylpropyl)-octadecylsilane Chemical and Physical Properties

Names and Identifiers

• Chlorodiisobutyl(octadecyl)silane
• chloro-bis(2-methylpropyl)-octadecylsilane
• CHLORODIISOBUTYLOCTADECYLSILANE
• Silane,chlorobis(2-methylpropyl)octadecyl-
• Diisobutyloctadecylchlorosilane
• Octadecyl Diisobutyl Chlorosilane
• n-octadecyldiisobutylchlorosilane
• n-octadecyldiisobutylchlorosilane,95%
• CHLORODIISOBUTYLOCTADECYLSILANE, TECH., 85%
• 162578-86-1
• MFCD00191911
• DTXSID30408131
• GS-6394
• H10623
• J-009953
• 2-HYDROXY-5-METHOXYBENZYLALCOHOL
• chlorobis(2-methylpropyl)octadecylsilane
• CS-0006231
• Chlorodiisobutyloctadecylsilane, technical grade, 85%
• AKOS016013144
• SCHEMBL3447403
• n-OCTADECYLDIISOBUTYLCHLOROSILANE, 95%
• DB-333923
• Chloro-bis(2-methylpropyl)-octadecylsilane

• MDL： MFCD00191911
• Inchi： 1S/C26H55ClSi/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(27,23-25(2)3)24-26(4)5/h25-26H,6-24H2,1-5H3
• InChI Key： LAMXXRLSKVGVCO-UHFFFAOYSA-N
• SMILES： Cl[Si](CC(C)C)(CC(C)C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 430.37600
• Monoisotopic Mass: 430.3761560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.86 g/mL at 25 °C(lit.)
• Boiling Point: 140-170 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.459(lit.)
• PSA: 0.00000
• LogP: 10.74420
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Chloro-bis(2-methylpropyl)-octadecylsilane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Chloro-bis(2-methylpropyl)-octadecylsilane

Chloro-bis(2-methylpropyl)-octadecylsilane (CAS No. 162578-86-1): A Comprehensive Overview

Chloro-bis(2-methylpropyl)-octadecylsilane, with the chemical identifier CAS No. 162578-86-1, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and surface chemistry. This compound, characterized by its unique molecular structure, plays a pivotal role in various industrial and research applications. Its synthesis and applications are deeply rooted in the principles of organosilicon chemistry, which has seen remarkable advancements in recent years.

The molecular structure of Chloro-bis(2-methylpropyl)-octadecylsilane consists of an octadecyl group and two 2-methylpropyl groups attached to a silicon atom, which is further substituted with chlorine atoms. This configuration imparts exceptional surface-active properties, making it an invaluable reagent in the modification of surfaces and interfaces. The compound's ability to form stable silane layers on various substrates has opened new avenues in nanotechnology, coatings, and biomedicine.

In recent years, the applications of organosilanes have expanded significantly, particularly in the development of advanced materials. Chloro-bis(2-methylpropyl)-octadecylsilane has been widely used as a coupling agent to enhance the adhesion between organic and inorganic materials. This property is particularly crucial in the fabrication of composite materials used in aerospace and automotive industries, where performance under extreme conditions is paramount.

One of the most intriguing aspects of this compound is its role in biomedical applications. Researchers have leveraged its surface-modifying capabilities to develop novel drug delivery systems. The silane layer formed by Chloro-bis(2-methylpropyl)-octadecylsilane can act as a protective barrier for drug molecules, improving their stability and bioavailability. Furthermore, its hydrophobic nature makes it an excellent candidate for creating hydrophobic surfaces, which are essential in medical implants to prevent biofilm formation.

The synthesis of Chloro-bis(2-methylpropyl)-octadecylsilane involves a series of well-established organic reactions, including hydrosilylation and chlorination processes. These synthetic pathways have been refined over the years, leading to higher yields and purities. The latest advancements in catalytic systems have further improved the efficiency of these reactions, making the production of this compound more scalable and cost-effective.

The compound's stability under various environmental conditions has also been a subject of extensive research. Studies have shown that Chloro-bis(2-methylpropyl)-octadecylsilane maintains its integrity even when exposed to extreme temperatures and moisture levels. This stability is crucial for applications where long-term performance is required, such as in outdoor coatings and electronic components.

In the realm of nanotechnology, Chloro-bis(2-methylpropyl)-octadecylsilane has been utilized to functionalize nanoparticles for enhanced dispersion and stability. These functionalized nanoparticles have found applications in various fields, including catalysis, sensors, and energy storage devices. The ability to precisely control the surface properties of nanoparticles using this silane has opened new possibilities for developing next-generation nanomaterials.

The environmental impact of using organosilanes like Chloro-bis(2-methylpropyl)-octadecylsilane has also been carefully evaluated. While these compounds are generally biodegradable, their persistence in certain environments needs to be monitored. Researchers are actively working on developing greener synthetic routes that minimize environmental impact without compromising performance.

The future prospects for Chloro-bis(2-methylpropyl)-octadecylsilane are vast and exciting. As our understanding of organosilicon chemistry continues to evolve, new applications will undoubtedly emerge. From advanced materials to cutting-edge biomedical technologies, this compound is poised to play a central role in shaping the future of science and industry.